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Compound of Interest

Compound Name: 5-Bromo-2-methylpyrimidin-4-OL

Cat. No.: B156621 Get Quote

In the landscape of modern medicinal chemistry and drug discovery, the pyrimidine ring stands

as a "privileged scaffold"—a core molecular structure frequently found in clinically successful

therapeutic agents.[1] Its unique electronic properties and ability to form multiple hydrogen

bonds make it an ideal framework for designing molecules that interact with biological targets.

Within this important class of heterocycles, 5-Bromo-2-methylpyrimidin-4-ol emerges as a

particularly valuable building block.

The strategic placement of its functional groups—a reactive bromine atom, a methyl group, and

a hydroxyl group on the pyrimidine core—offers medicinal chemists a versatile platform for

molecular elaboration. The bromine atom is a prime handle for palladium-catalyzed cross-

coupling reactions, enabling the facile introduction of diverse aryl and heteroaryl moieties. This

guide provides an in-depth analysis of 5-Bromo-2-methylpyrimidin-4-ol, covering its

fundamental physicochemical properties, a detailed synthesis protocol with mechanistic

rationale, its applications in drug development, and essential safety protocols for laboratory

handling.

Physicochemical Properties and Molecular
Characteristics
A precise understanding of a compound's properties is the foundation of its application in

research. 5-Bromo-2-methylpyrimidin-4-ol, also known by its IUPAC name 5-bromo-2-

methyl-1H-pyrimidin-6-one, exists in a tautomeric equilibrium between the -ol and -one forms,
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with the keto form generally predominating.[2] Its key molecular and physical characteristics

are summarized below.

Property Value Source

Molecular Formula C₅H₅BrN₂O PubChem[2]

Molecular Weight 189.01 g/mol PubChem[2], Smolecule[3]

Exact Mass 187.95853 Da PubChem[2]

IUPAC Name
5-bromo-2-methyl-1H-

pyrimidin-6-one
PubChem[2]

CAS Number 1676-57-9 PubChem[2]

Appearance Solid (form may vary) N/A

Hydrogen Bond Donors 1 PubChem[2]

Hydrogen Bond Acceptors 3 PubChem[2]

Rotatable Bond Count 0 PubChem[2]

Synthesis Protocol: A Mechanistic Approach
The synthesis of substituted pyrimidines can be achieved through various routes. A common

and efficient method involves the condensation of an amidine with a 1,3-dicarbonyl equivalent.

The following protocol outlines a plausible and robust synthesis for 5-Bromo-2-
methylpyrimidin-4-ol, adapted from established methodologies for similar pyrimidine

compounds.[4] The rationale behind each step is provided to offer deeper insight into the

reaction mechanism.

Experimental Workflow Diagram
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Step 1: Reagent Preparation

Step 2: Condensation Reaction

Step 3: Work-up & Purification
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Caption: Synthesis workflow for 5-Bromo-2-methylpyrimidin-4-ol.
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Step-by-Step Methodology
Preparation of Acetamidine Free Base:

Action: Dissolve acetamidine hydrochloride (1.0 eq) in a suitable solvent such as ethanol.

Action: Add a solution of a strong base, like sodium ethoxide (1.0 eq), to the stirred

acetamidine solution. This deprotonates the hydrochloride salt to generate the nucleophilic

free base of acetamidine.

Causality: The free base is essential for the subsequent nucleophilic attack. Using the

hydrochloride salt directly would render the nitrogen non-nucleophilic.

Condensation and Cyclization:

Action: In a separate reaction vessel, dissolve 2-bromomalonaldehyde (1.0 eq) in a protic

acid solvent like acetic acid or an alcohol.

Action: Slowly add the prepared acetamidine free base solution to the 2-

bromomalonaldehyde solution. Heat the mixture, typically between 70-105°C.[4]

Causality: The reaction proceeds via a condensation mechanism. The nucleophilic

nitrogen atoms of acetamidine attack the electrophilic aldehyde carbons of 2-

bromomalonaldehyde. This is followed by an intramolecular cyclization and subsequent

dehydration (loss of two water molecules) to form the stable aromatic pyrimidine ring.

Heating provides the necessary activation energy for the dehydration steps.

Product Isolation and Purification:

Action: Monitor the reaction to completion using an appropriate technique (e.g., TLC or

LC-MS).

Action: Upon completion, cool the reaction mixture to room temperature or below to induce

precipitation of the product.

Action: Collect the solid product by vacuum filtration. Wash the filter cake with a cold

solvent (e.g., water or ethanol) to remove residual starting materials and soluble

impurities.
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Action: Dry the purified solid under vacuum to yield the final product, 5-Bromo-2-
methylpyrimidin-4-ol. Further purification can be achieved by recrystallization if

necessary.

Applications in Research and Drug Development
The true value of 5-Bromo-2-methylpyrimidin-4-ol lies in its utility as a versatile chemical

intermediate for synthesizing more complex, biologically active molecules.[5][6] The pyrimidine

core is a known bioisostere for phenyl and other aromatic systems, often improving medicinal

chemistry properties.[1]

Scaffold for Kinase Inhibitors
The aminopyridine and pyrimidine scaffolds are foundational in the development of kinase

inhibitors, which are a major class of anticancer drugs.[6] These scaffolds often interact with

the hinge region of the kinase ATP-binding site. 5-Bromo-2-methylpyrimidin-4-ol provides a

framework that can be elaborated to target various kinases.

Platform for Cross-Coupling Reactions
The bromine atom at the C5 position is the key to its versatility. It serves as an anchor point for

palladium-catalyzed cross-coupling reactions such as the Suzuki, Stille, or Buchwald-Hartwig

reactions. This allows for the precise and controlled introduction of a wide variety of

substituents, which is a cornerstone of structure-activity relationship (SAR) studies in drug

discovery.[7]

Conceptual Application Diagram
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Caption: Potential synthetic modifications of the core scaffold.

Safety, Handling, and Storage
As with any laboratory chemical, proper handling of 5-Bromo-2-methylpyrimidin-4-ol is
paramount for ensuring personnel safety. The following guidelines are synthesized from safety

data sheets of structurally related compounds.[8][9][10]

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, nitrile gloves, and chemical safety goggles.[8]

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.[10] Avoid contact with skin, eyes, and clothing. Wash hands

thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from strong oxidizing agents and strong acids.

First Aid Measures:
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Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,

seek medical attention.[9]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.[9]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention if

symptoms occur.[8]

Ingestion: Rinse mouth with water and drink plenty of water. Do not induce vomiting. Seek

medical attention.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.

Conclusion
5-Bromo-2-methylpyrimidin-4-ol is more than a chemical with a molecular weight of 189.01

g/mol ; it is a strategic tool for innovation in pharmaceutical research. Its well-defined

physicochemical properties, accessible synthesis, and highly versatile chemical nature make it

an indispensable building block. For researchers and scientists in drug development, a

thorough understanding of this scaffold's potential and its proper handling are essential for

leveraging its capabilities to design and create the next generation of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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